2-(2,4-Dichlorophenoxy)-1-(2,6-dimethylmorpholin-4-yl)ethanone

• Molecular Formula: C14H17Cl2NO3
• Molecular Weight: 318.2 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)-1-(2,6-dimethylmorpholin-4-yl)ethanone
• InChI: InChI=1S/C14H17Cl2NO3/c1-9-6-17(7-10(2)20-9)14(18)8-19-13-4-3-11(15)5-12(13)16/h3-5,9-10H,6-8H2,1-2H3
• InChI Key: MAWDDNADOXFBES-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)COC2=C(C=C(C=C2)Cl)Cl

Description

2-(2,4-Dichlorophenoxy)-1-(2,6-dimethylmorpholin-4-yl)ethanone is a synthetic organic compound It is characterized by the presence of a dichlorophenoxy group and a dimethylmorpholinyl group attached to an ethanone backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-Dichlorophenoxy)-1-(2,6-dimethylmorpholin-4-yl)ethanone typically involves the reaction of 2,4-dichlorophenol with an appropriate ethanone derivative under controlled conditions. The reaction may require the use of catalysts, solvents, and specific temperature and pressure conditions to achieve the desired product.

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and quality control measures to ensure consistency and safety.

Chemical Reactions Analysis

Types of Reactions

2-(2,4-Dichlorophenoxy)-1-(2,6-dimethylmorpholin-4-yl)ethanone can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions may yield reduced forms of the compound with altered functional groups.

Substitution: The dichlorophenoxy group may undergo substitution reactions with other nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions may include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles or electrophiles. Reaction conditions such as temperature, solvent, and pH will vary depending on the specific reaction being performed.

Major Products

The major products formed from these reactions will depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions may produce a variety of substituted derivatives.

Scientific Research Applications

2-(2,4-Dichlorophenoxy)-1-(2,6-dimethylmorpholin-4-yl)ethanone may have several scientific research applications, including:

Chemistry: As a reagent or intermediate in organic synthesis.

Biology: Potential use in studying biological pathways or as a tool in biochemical assays.

Medicine: Investigated for potential therapeutic properties or as a lead compound in drug development.

Industry: Utilized in the production of specialized chemicals or materials.

Mechanism of Action

The mechanism of action of 2-(2,4-Dichlorophenoxy)-1-(2,6-dimethylmorpholin-4-yl)ethanone would involve its interaction with specific molecular targets, such as enzymes or receptors. The compound may modulate biological pathways by binding to these targets and altering their activity. Detailed studies would be required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-(2,4-Dichlorophenoxy)-1-(2,6-dimethylmorpholin-4-yl)ethanone may include other dichlorophenoxy derivatives or morpholinyl ethanone derivatives. Examples include:

• 2-(2,4-Dichlorophenoxy)acetic acid
• 2-(2,4-Dichlorophenoxy)ethanol
• 1-(2,6-Dimethylmorpholin-4-yl)ethanone

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which may confer distinct chemical and biological properties. This compound’s unique structure may result in specific reactivity and interactions that differentiate it from other similar compounds.